Cas no 70351-51-8 (1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one)

• Product Name: 1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one
• CAS No: 70351-51-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 975015
• PubChem ID: 329824530
• Update Time: 2025-05-21

1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one
• (3Z)-1-Methyl-3-(2-oxopropylidene)-1,3-dihydro-2H-indol-2-one
• (3E)-1-methyl-3-(2-oxopropyridene)-1,3-dihydro-2H-indol-2-one
• 3-((E)-3-trimethylsilyl-2-butenyl)bicyclo[3.3.1]-heptan-2-one
• 3-< (E)-3-trimethylsilyl-2-butenyl> bicyclo< 3.3.1> -heptan-2-one
• Bicyclo[3.1.1]heptan-2-one, 3-[3-(trimethylsilyl)-2-butenyl]-
• CTK2H0904
• 1-methyl-3-(2-oxopropylidene)indolin-2-one
• HY-121539
• 70351-51-8
• HMS3260P15
• (3Z)-1-methyl-3-(2-oxopropylidene)-2,3-dihydro-1H-indol-2-one
• NCGC00260922-01
• NCGC00185999-01
• NCGC00185999-04
• LP00237
• NCGC00185999-03
• SCHEMBL17453653
• Tox21_500237
• SDCCGSBI-0633695.P001
• 3-phenylprop-2-enaldehyde
• CS-0082719
• CCG-221541
• CHEMBL1512503
• supercinnamaldehyde
• SCHEMBL1078805
• (3Z)-1-METHYL-3-(2-OXOPROPYLIDENE)INDOL-2-ONE
• DA-67863

• MDL： MFCD08530327
• Inchi： 1S/C12H11NO2/c1-8(14)7-10-9-5-3-4-6-11(9)13(2)12(10)15/h3-7H,1-2H3/b10-7-
• InChI Key： CZKBLHCEDVWPRN-YFHOEESVSA-N
• SMILES： O=C1/C(=C\C(C)=O)/C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Solubility: DMSO: soluble10mg/mL, clear
• PSA: 37.38

1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-52/53
• Safety Instruction： 26-36/37-61
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：36/37/38-52/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one

1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one: A Comprehensive Overview

The compound with CAS No. 70351-51-8, commonly referred to as 1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one, is a structurally unique organic molecule that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of indole derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The indole core of this molecule is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of the methyl group and the oxopropylidene substituent further enhances its chemical reactivity and functional diversity.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one. One such approach involves the use of microwave-assisted synthesis, which not only accelerates the reaction process but also improves the yield and purity of the product. This method has been particularly useful in scaling up production for industrial applications. Additionally, computational chemistry techniques, such as density functional theory (DFT), have been employed to study the electronic structure and reactivity of this compound, providing valuable insights into its potential interactions with biological systems.

The pharmacological properties of 1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one have been extensively investigated in recent years. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of new therapeutic agents. In particular, its ability to inhibit cyclooxygenase (COX) enzymes has been highlighted in several research papers. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound selectively inhibits COX-2 over COX-1, which is a desirable property for anti-inflammatory drugs as it minimizes gastrointestinal side effects.

In the field of agrochemistry, 1,3-Dihydro-1-methyl-3-(2-oxopropylidene)-2H-Indol-2-one has shown potential as a growth regulator for crops. Field trials conducted in 2023 indicated that this compound can enhance plant resistance to abiotic stressors such as drought and salinity. Its ability to modulate plant hormone signaling pathways suggests that it could be used as an eco-friendly alternative to synthetic growth regulators, aligning with the global trend toward sustainable agriculture.

The material science community has also taken interest in this compound due to its unique optical properties. Research conducted at the University of California revealed that thin films made from 1,3-Dihydro-1-methyl-3-(2 oxopropylidene)-2H Indol 2 one exhibit high refractive indices and excellent thermal stability. These properties make them suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, the compound's ability to form self-assembled monolayers has opened new avenues for its use in nanotechnology.

From an environmental perspective, understanding the biodegradation pathways of 1,3-Dihydro 1 methyl 3 (2 oxopropylidene) 2H Indol 2 one is crucial for assessing its ecological impact. A 2023 study published in *Environmental Science & Technology* reported that this compound undergoes rapid microbial degradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, CAS No 70351 51 8, or 1 3 Dihydro 1 methyl 3 (2 oxopropylidene) 2H Indol 2 one, is a multifaceted compound with applications spanning pharmaceuticals, agrochemistry, and materials science. Its structural features and functional diversity continue to inspire innovative research across various disciplines. As advancements in synthetic methods and computational modeling pave the way for further exploration, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.